Methyl 3-bromo-2-cyano-4-fluorobenzoate
Overview
Description
Methyl 3-bromo-2-cyano-4-fluorobenzoate is a compound that has been studied for its potential applications in a variety of scientific fields. It is a colorless, water-soluble solid with a melting point of 75-77 °C and a boiling point of 161-163 °C. This compound has been used in a variety of research applications, including organic synthesis, pharmaceuticals, and biochemistry.
Scientific Research Applications
Methyl 3-bromo-2-cyano-4-fluorobenzoate has been used in a variety of scientific research applications. For example, it has been used as a reagent in organic synthesis, as a building block for pharmaceuticals, and as a fluorescent probe for biochemical studies. It has also been used as an inhibitor of enzymes, such as cytochrome P450 and nitric oxide synthase. Additionally, it has been used as a substrate for the synthesis of novel compounds.
Mechanism Of Action
The mechanism of action of methyl 3-bromo-2-cyano-4-fluorobenzoate is not well understood. However, it is believed to act as an inhibitor of enzymes, such as cytochrome P450 and nitric oxide synthase. Additionally, it has been suggested that the compound may act as an agonist of certain receptors, such as the serotonin receptor.
Biochemical and Physiological Effects
Methyl 3-bromo-2-cyano-4-fluorobenzoate has been shown to have a variety of biochemical and physiological effects. For example, it has been shown to inhibit the enzyme cytochrome P450, which is involved in the metabolism of drugs and other compounds. Additionally, it has been shown to inhibit nitric oxide synthase, which is involved in the regulation of blood pressure. Furthermore, it has been shown to act as an agonist of certain receptors, such as the serotonin receptor, which is involved in the regulation of mood and behavior.
Advantages And Limitations For Lab Experiments
Methyl 3-bromo-2-cyano-4-fluorobenzoate has several advantages for use in laboratory experiments. For example, it is a water-soluble solid with a melting point of 75-77 °C and a boiling point of 161-163 °C, making it easy to handle and store. Additionally, it is relatively inexpensive, making it an attractive reagent for use in research. However, there are some limitations to its use. For example, it is not very stable and may degrade over time. Additionally, it is not very soluble in organic solvents, making it difficult to use in certain experiments.
Future Directions
There are many potential future directions for the use of methyl 3-bromo-2-cyano-4-fluorobenzoate. For example, it could be used to develop new drugs or to study the effects of drugs on the body. Additionally, it could be used to develop new fluorescent probes for biochemical studies. Furthermore, it could be used to study the mechanism of action of other compounds, such as hormones and neurotransmitters. Finally, it could be used to study the effects of environmental pollutants on biological systems.
properties
IUPAC Name |
methyl 3-bromo-2-cyano-4-fluorobenzoate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H5BrFNO2/c1-14-9(13)5-2-3-7(11)8(10)6(5)4-12/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LMPGSKMIOLYUGX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C(=C(C=C1)F)Br)C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H5BrFNO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
258.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 3-bromo-2-cyano-4-fluorobenzoate | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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